Cas no 2228455-01-2 (3-(4,5-difluoro-2-nitrophenyl)but-3-en-1-amine)

• Product Name: 3-(4,5-difluoro-2-nitrophenyl)but-3-en-1-amine
• CAS No: 2228455-01-2
• MF: C₁₀H₁₀F₂N₂O₂
• MW: 228.195409297943
• CID: 6173001
• PubChem ID: 165661487
• Update Time: 2025-08-05

3-(4,5-difluoro-2-nitrophenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-difluoro-2-nitrophenyl)but-3-en-1-amine
• 2228455-01-2
• EN300-1817271

• Inchi： 1S/C10H10F2N2O2/c1-6(2-3-13)7-4-8(11)9(12)5-10(7)14(15)16/h4-5H,1-3,13H2
• InChI Key： UEAKDQVUZXFBPK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C(=C)CCN)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 228.07103389g/mol
• Monoisotopic Mass: 228.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(4,5-difluoro-2-nitrophenyl)but-3-en-1-amine

3-(4,5-Difluoro-2-nitrophenyl)but-3-en-1-amine

The compound 3-(4,5-difluoro-2-nitrophenyl)but-3-en-1-amine (CAS No: 2228455-01-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a butenylamine backbone and a substituted phenyl ring containing fluorine and nitro groups. The presence of these functional groups imparts distinct chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The nitro group, on the other hand, is known for its strong electron-withdrawing effects, which can influence the reactivity and selectivity of the molecule in various chemical reactions. These features make 3-(4,5-difluoro-2-nitrophenyl)but-3-en-1-amine a promising candidate for applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

One of the most notable advancements in the study of this compound involves its role in targeted drug delivery systems. Researchers have explored the use of this molecule as a precursor for synthesizing bioactive compounds with enhanced specificity towards certain biological targets. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been leveraged to create derivatives with improved affinity for specific receptors or enzymes.

In addition to its pharmacological applications, 3-(4,5-difluoro-2-nitrophenyl)but-3-en-1-amine has also been investigated for its potential in materials science. The compound's electronic properties make it a candidate for use in organic electronics, where it could serve as a component in semiconducting materials or light-emitting diodes (LEDs). Recent experiments have demonstrated that incorporating this molecule into polymer blends can significantly enhance their electrical conductivity without compromising mechanical integrity.

The synthesis of 3-(4,5-difluoro-2-nitrophenyl)but-3-en-1-amine typically involves multi-step organic synthesis techniques, including Friedel-Crafts alkylation and subsequent functionalization steps to introduce the nitro and fluoro groups. These methods require precise control over reaction conditions to ensure high yields and purity of the final product. Advances in catalytic technologies have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

From an environmental perspective, understanding the degradation pathways of 3-(4,5-difluoro-2-nitrophenyl)butenylamine is crucial for assessing its potential impact on ecosystems. Studies have shown that under certain environmental conditions, such as UV light exposure or microbial activity, the compound undergoes photodegradation or biodegradation into less harmful byproducts. This information is vital for ensuring sustainable practices during its production and application.

In conclusion, 3-(4,5-difluoro-2-nitrophenyl)butenylamine (CAS No: 222845501) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial innovation. As ongoing research continues to uncover new potentials for this molecule, it is poised to play an increasingly important role in advancing modern science and technology.